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Compound of Interest

Compound Name: 3,5-dimethoxy-N-methylaniline
CAS No.: 118684-17-6
Cat. No.: B8809096
Get Quote
. J

Executive Summary & Chemical Profile

3,5-dimethoxy-N-methylaniline is a specialized aromatic amine intermediate. While specific
Safety Data Sheet (SDS) data for this exact isomer is often limited in public repositories, its
structural homology to N-methylaniline and 3,5-dimethoxyaniline dictates that it must be
handled as a Category 3 Toxic substance with high lipophilicity.

Critical Hazard Mechanism: Like many N-alkylated anilines, this compound is readily absorbed
through the skin. Once systemic, it can induce methemoglobinemia, a condition where iron in
hemoglobin is oxidized from Fe2+ to Fe3+, inhibiting oxygen transport. This effect can be
delayed; therefore, exposure prevention is the primary safety layer.

Chemical Identity & Properties (Inferred/Analogous)
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Property

Description

Operational Implication

Chemical Class

Secondary Aromatic Amine

Basic character; incompatible
with strong acids and

oxidizers.[1]

Physical State

Low-melting solid or viscous

May require heating for

liquid transfer; treat spills as liquids.
_ > 75°C (Estimated based on Combustible. Do not store near
Flash Point
analogs) open flames.
B Low in water; High in organics Do not attempt aqueous
Solubility - .
(DCM, EtOACc) dilution for disposal.
o Acute Tox. 3 Zero-skin-contact policy is
Toxicity

(Oral/Dermal/Inhalation)

mandatory.[2][3]

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with aromatic amines.
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PPE Category Specification Scientific Rationale

) o Aromatic amines can permeate
Double Gloving:Inner: Nitrile (4 o
) i ) standard thin nitrile in <15
) mil)Outer: Laminate Film ) ) )
Hand Protection ) ) ) minutes. Laminate film
(Silver Shield/4H) or Thick

o . provides >8 hours
Nitrile (>8 mil)

breakthrough protection.

] Inhalation of vapors/dusts is a
) Fume Hood (Face Velocity )
Respiratory 100 fpm) direct route to the
> m
P bloodstream.

Prevents absorption through
Body Tyvek® Lab Coat or Apron clothing fabrics which can hold

the chemical against the skin.

Standard safety glasses do not
Eye Chemical Splash Goggles seal against vapors or

splashes.

Waste Segregation & Disposal Logic

Core Directive: Never dispose of aromatic amines down the drain. The compound is toxic to
aguatic life and persists in the environment.[2][3]

Waste Stream Classification

This compound does not typically carry a specific EPA "P" or "U" list code unless part of a
specific commercial formulation. However, it is a Characteristic Hazardous Waste due to
toxicity.

* RCRA Status (USA): Hazardous Waste.
» Waste Code Recommendation:D001 (if ignitable solvent present) and Toxic (generic).

e Segregation Rule: Segregate from Oxidizers (risk of fire/explosion) and Strong Acids
(exothermic salt formation).

Visualization: Waste Segregation Decision Tree
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Waste Generation:
3,5-dimethoxy-N-methylaniline

Is the waste Liquid (Solvent) or Solid?

N\

Liquid / Solution Solid / Pure Substance

Stream C:

Does solvent contain Halogens?

(DCM, Chloroform?) Solid Hazardous Waste

(Lab Pack for Incineration)

Yes 0

Stream A: Stream B:

Halogenated Organic Waste
(High BTU Incineration)

Non-Halogenated Organic Waste
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision logic for segregating amine waste streams to ensure compatibility with
incineration facilities.

Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Substance (Old/Expired
Reagent)

» Do not empty the bottle. Keep the chemical in its original container if possible.

+ Seal and Tape: Ensure the cap is tight. Wrap the cap with electrical tape or Parafilm to
prevent loosening during transport.

* Secondary Containment: Place the bottle inside a clear, sealable plastic bag (Ziploc type).
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e Labeling: Attach a hazardous waste tag.
o Chemical Name: 3,5-dimethoxy-N-methylaniline.
o Hazards: Toxic, Irritant.[1][3][4]

o Placement: Move to the "Solid Hazardous Waste" satellite accumulation area.

Scenario B: Disposing of Reaction Mixtures (Liquid
Waste)

e pH Check: Ensure the waste solution is not highly acidic (pH < 2) or basic (pH > 12.5) if your
facility has specific pH limits for organic waste containers. Note: As an amine, it is naturally
basic.

» Solvent Compatibility:
o If dissolved in Dichloromethane (DCM) -> Use Halogenated Waste Container.
o If dissolved in Ethyl Acetate/Methanol -> Use Non-Halogenated Waste Container.

» Transfer: Pour into the waste container using a funnel in a fume hood. Do not overfill (leave
10% headspace).

» Rinse: Triple rinse the empty reaction vessel with a small amount of compatible solvent and
add the rinsate to the waste container.

Emergency Spill Response

Immediate Action: Evacuate the immediate area if the spill is large (>100mL) or outside a fume
hood.

Spill Cleanup Workflow

Do not use bleach (Sodium Hypochlorite). While bleach is often used to oxidize biologicals,
mixing strong oxidizers with bulk amines can generate heat or toxic chloramines.
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Evacuate Lab &

Major Spill Call EHS
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Assess Volume & Location
(>100mL or outside hood?)

Wash Surface with
Soap & Water (Twice)

Don PPE (Double Glove)
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Click to download full resolution via product page
Figure 2: Workflow for managing minor laboratory spills of aromatic amines.
Decontamination of Surfaces: After absorbing the bulk material:

* Wipe the area with paper towels soaked in dilute acetic acid (vinegar) or 1N HCI. This
converts the residual amine into a water-soluble salt (anilinium salt).

o Follow with a soap and water wash.[3]

» Dispose of all paper towels as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8809096/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-and-handling-of-3-5-dimethoxy-n-methylaniline
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13873~~PDF~~MTR~~CGV4~~EN~~2024-04-29%2020:37:25~~N-Methylaniline~~
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethoxyaniline
https://www.ehs.ucla.edu/research/chemical/sop
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b8809096?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8809096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o 1. fishersci.com [fishersci.com]

e 2. cdhfinechemical.com [cdhfinechemical.com]

e 3. assets.thermofisher.com [assets.thermofisher.com]

e 4. tcichemicals.com [tcichemicals.com]

e 5. 3,5-Dimethoxyaniline | CBH11NO2 | CID 66301 - PubChem [pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 3,5-
Dimethoxy-N-methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8809096/docs#operational-guide-safe-disposal-and-
handling-of-3-5-dimethoxy-n-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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